Cas no 73349-07-2 ((R)-Methyl-2-hydroxybutanoate)

• Product Name: (R)-Methyl-2-hydroxybutanoate
• CAS No: 73349-07-2
• MF: C₅H₁₀O₃
• MW: 118.131102085114
• MDL: MFCD08460607
• CID: 59455
• PubChem ID: 11701033
• Update Time: 2025-06-11

(R)-Methyl-2-hydroxybutanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-hydroxybutanoate
• METHYL (R)-2-HYDROXYBUTYRATE
• (S)-Methyl-2-hydroxybutanoate
• Butanoic acid,2-hydroxy-,methyl ester,(2R)
• Butanoicacid,2-hydroxy-,methyl ester,(R)
• Methyl (R)-2-hydroxybutanoate
• methyl-(R)-2-hydroxybutyrate
• BS-53013
• W-203673
• DTXSID80470782
• methyl (2R)-2-hydroxybutanoate
• (R)-Methyl-2-hydroxybutanoate
• DDMCDMDOHABRHD-SCSAIBSYSA-N
• Butanoic acid, 2-hydroxy-, methyl ester, (2R)-
• CS-0099841
• SCHEMBL1122754
• MFCD08460607
• AKOS006291230
• AMY31871
• 73349-07-2
• D94650
• methyl-(3r)-(-)-hydroxybutanoate
• Butanoic acid, 2-hydroxy-, methyl ester, (R)- (ZCI)
• Methyl (2R)-2-hydroxybutanoate (ACI)

• MDL： MFCD08460607
• Inchi： 1S/C5H10O3/c1-3-4(6)5(7)8-2/h4,6H,3H2,1-2H3/t4-/m1/s1
• InChI Key： DDMCDMDOHABRHD-SCSAIBSYSA-N
• SMILES： O[C@@H](C(=O)OC)CC

Computed Properties

• Exact Mass: 118.06300
• Monoisotopic Mass: 118.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 79.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.051
• Melting Point: Not available
• Boiling Point: 159.279°C at 760 mmHg
• Flash Point: 54.62°C
• Refractive Index: 1.42
• PSA: 46.53000
• LogP: -0.06970
• Vapor Pressure: 0.9±0.6 mmHg at 25°C

(R)-Methyl-2-hydroxybutanoate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on (R)-Methyl-2-hydroxybutanoate

Introduction to (R)-Methyl-2-hydroxybutanoate (CAS No. 73349-07-2)

(R)-Methyl-2-hydroxybutanoate (CAS No. 73349-07-2) is a chiral ester compound that has garnered significant attention in the fields of organic synthesis, pharmaceuticals, and chemical biology. This compound is characterized by its unique stereochemistry and versatile reactivity, making it an essential building block in the synthesis of various bioactive molecules and pharmaceutical intermediates.

The chirality of (R)-Methyl-2-hydroxybutanoate plays a crucial role in its biological activity and selectivity. Chiral compounds are essential in the development of enantiomerically pure drugs, as they can exhibit different pharmacological properties compared to their racemic mixtures. The ability to synthesize and isolate specific enantiomers is a key aspect of modern drug discovery and development.

Recent advancements in asymmetric synthesis have significantly improved the efficiency and yield of producing (R)-Methyl-2-hydroxybutanoate. Techniques such as catalytic asymmetric hydrogenation and enzymatic resolution have been particularly effective in achieving high enantiomeric excess (ee) values. These methods not only enhance the purity of the final product but also reduce the environmental impact by minimizing waste and energy consumption.

In the pharmaceutical industry, (R)-Methyl-2-hydroxybutanoate has found applications in the synthesis of several important drugs. For instance, it serves as a key intermediate in the production of β-blockers, which are widely used to treat cardiovascular diseases such as hypertension and angina. The compound's hydroxyl group and ester functionality provide multiple points for functionalization, enabling the synthesis of a wide range of derivatives with diverse biological activities.

Research into the biological properties of (R)-Methyl-2-hydroxybutanoate has also revealed its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The ester functionality of (R)-Methyl-2-hydroxybutanoate can be selectively cleaved by esterases, releasing the active drug at the target site. This approach can improve drug solubility, stability, and bioavailability, thereby enhancing therapeutic efficacy.

Beyond its pharmaceutical applications, (R)-Methyl-2-hydroxybutanoate has shown promise in other areas of chemical biology. For example, it has been used as a ligand in metal-catalyzed reactions, where its chiral structure can influence the stereochemical outcome of the reaction. Additionally, its ability to form stable complexes with various metal ions makes it a valuable tool in coordination chemistry and materials science.

The safety profile of (R)-Methyl-2-hydroxybutanoate is another important consideration. Extensive toxicological studies have demonstrated that this compound is generally well-tolerated at therapeutic doses. However, like any chemical compound, it should be handled with appropriate precautions to ensure workplace safety and environmental protection.

In conclusion, (R)-Methyl-2-hydroxybutanoate (CAS No. 73349-07-2) is a versatile and valuable compound with a wide range of applications in organic synthesis, pharmaceuticals, and chemical biology. Its unique stereochemistry and functional groups make it an essential building block for the development of novel bioactive molecules and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.